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Compound of Interest

Compound Name: N-(4-Oxocyclohexyl)acetamide

Cat. No.: B123319 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of N-(4-Oxocyclohexyl)acetamide, a compound commonly used in synthetic chemistry.

Adherence to these protocols is essential to mitigate risks and comply with regulatory

standards.

Immediate Safety and Handling Precautions
N-(4-Oxocyclohexyl)acetamide is classified as a hazardous substance that can cause skin

and eye irritation, and may lead to respiratory irritation[1][2]. Therefore, appropriate personal

protective equipment (PPE) must be worn at all times when handling this chemical. This

includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All

handling of the solid or its solutions should be conducted in a well-ventilated area or a chemical

fume hood to avoid inhalation of dust or vapors[2][3].

Step-by-Step Disposal Procedure
The disposal of N-(4-Oxocyclohexyl)acetamide and its containers must be carried out in

accordance with all applicable national and local regulations. The following is a general

operational plan for its safe disposal:

Waste Identification and Segregation:
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Label a dedicated, chemically compatible, and sealable waste container as "Hazardous

Waste: N-(4-Oxocyclohexyl)acetamide".

Do not mix N-(4-Oxocyclohexyl)acetamide waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Waste Collection:

Carefully transfer any unwanted N-(4-Oxocyclohexyl)acetamide, including contaminated

materials (e.g., weighing paper, spatulas, gloves), into the designated hazardous waste

container.

For spills, absorb the material with an inert absorbent such as sand or vermiculite and

transfer it to the waste container[3]. Avoid generating dust.

Container Management:

Keep the waste container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area, away from incompatible materials[2].

Original containers of the chemical should be used for disposal if possible. Empty

containers must be treated as hazardous waste unless properly decontaminated.

Disposal:

The collected waste must be disposed of through an approved and licensed hazardous

waste disposal company[2].

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container. Do not attempt to dispose of this chemical down the drain or

in regular trash.

Chemical and Physical Properties
A summary of the key quantitative data for N-(4-Oxocyclohexyl)acetamide is provided in the

table below for easy reference.
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Property Value Source

Molecular Formula C₈H₁₃NO₂ PubChem[1]

Molecular Weight 155.19 g/mol PubChem[1]

CAS Number 27514-08-5 PubChem[1]

Disposal Workflow
The logical flow for the proper disposal of N-(4-Oxocyclohexyl)acetamide is illustrated in the

diagram below. This workflow ensures that all safety and regulatory steps are followed in a

sequential and clear manner.
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1. Identify Waste &
Don Appropriate PPE

2. Segregate into a Labeled,
Compatible Waste Container

3. Collect Solid Waste &
Contaminated Materials

4. Securely Seal Container
After Each Use

5. Store in a Designated
Hazardous Waste Area

6. Arrange for Pickup by
Licensed Waste Disposal Service

7. Document Waste Transfer
(if required)

Click to download full resolution via product page

Disposal workflow for N-(4-Oxocyclohexyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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